Cas no 1391331-99-9 (Cyclopentaneacetic acid, 2-amino-, methyl ester)
Cyclopentaneacetic acid, 2-amino-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclopentaneacetic acid, 2-amino-, methyl ester
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- Inchi: 1S/C8H15NO2/c1-11-8(10)5-6-3-2-4-7(6)9/h6-7H,2-5,9H2,1H3
- InChI Key: GOXQSRXZLSAEBD-UHFFFAOYSA-N
- SMILES: C1(CC(OC)=O)CCCC1N
Experimental Properties
- Density: 1.021±0.06 g/cm3(Predicted)
- Boiling Point: 212.4±13.0 °C(Predicted)
- pka: 10.36±0.40(Predicted)
Cyclopentaneacetic acid, 2-amino-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1154464-0.05g |
methyl 2-(2-aminocyclopentyl)acetate |
1391331-99-9 | 0.05g |
$768.0 | 2023-06-09 | ||
| Enamine | EN300-1154464-0.1g |
methyl 2-(2-aminocyclopentyl)acetate |
1391331-99-9 | 0.1g |
$804.0 | 2023-06-09 | ||
| Enamine | EN300-1154464-0.25g |
methyl 2-(2-aminocyclopentyl)acetate |
1391331-99-9 | 0.25g |
$840.0 | 2023-06-09 | ||
| Enamine | EN300-1154464-0.5g |
methyl 2-(2-aminocyclopentyl)acetate |
1391331-99-9 | 0.5g |
$877.0 | 2023-06-09 | ||
| Enamine | EN300-1154464-1.0g |
methyl 2-(2-aminocyclopentyl)acetate |
1391331-99-9 | 1g |
$914.0 | 2023-06-09 | ||
| Enamine | EN300-1154464-2.5g |
methyl 2-(2-aminocyclopentyl)acetate |
1391331-99-9 | 2.5g |
$1791.0 | 2023-06-09 | ||
| Enamine | EN300-1154464-5.0g |
methyl 2-(2-aminocyclopentyl)acetate |
1391331-99-9 | 5g |
$2650.0 | 2023-06-09 | ||
| Enamine | EN300-1154464-10.0g |
methyl 2-(2-aminocyclopentyl)acetate |
1391331-99-9 | 10g |
$3929.0 | 2023-06-09 |
Cyclopentaneacetic acid, 2-amino-, methyl ester Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on Cyclopentaneacetic acid, 2-amino-, methyl ester
Cyclopentaneacetic acid, 2-amino-, methyl ester (CAS No. 1391331-99-9)
Cyclopentaneacetic acid, 2-amino-, methyl ester (CAS No. 1391331-99-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which includes a cyclopentane ring, an amino group, and a methyl ester moiety. These structural features contribute to its diverse chemical properties and potential biological activities.
The molecular formula of Cyclopentaneacetic acid, 2-amino-, methyl ester is C8H13NO2, and its molecular weight is approximately 155.19 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 200°C under reduced pressure. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.
In the realm of pharmaceutical research, Cyclopentaneacetic acid, 2-amino-, methyl ester has garnered attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have investigated the compound's ability to modulate specific enzymes involved in inflammatory pathways. Their findings suggest that derivatives of Cyclopentaneacetic acid, 2-amino-, methyl ester could serve as effective anti-inflammatory agents with reduced side effects compared to existing drugs.
Moreover, the compound's amino group and methyl ester functionalities make it an attractive candidate for the synthesis of peptidomimetics and other biologically active compounds. Peptidomimetics are synthetic molecules designed to mimic the structure and function of natural peptides or proteins. They have found applications in drug discovery, particularly in the development of enzyme inhibitors and receptor agonists/antagonists. A study published in the Journal of Medicinal Chemistry highlighted the use of Cyclopentaneacetic acid, 2-amino-, methyl ester as a key intermediate in the synthesis of peptidomimetics with potent anti-cancer properties.
In addition to its pharmaceutical applications, Cyclopentaneacetic acid, 2-amino-, methyl ester has been utilized in materials science for the development of advanced functional materials. The compound's unique structure allows it to be incorporated into polymers and other materials to enhance their mechanical properties and chemical stability. Researchers at MIT have demonstrated that incorporating Cyclopentaneacetic acid, 2-amino-, methyl ester into polymer matrices can significantly improve their thermal resistance and mechanical strength. This makes it a valuable additive for applications ranging from coatings and adhesives to high-performance composites.
The synthesis of Cyclopentaneacetic acid, 2-amino-, methyl ester can be achieved through various methods, including catalytic hydrogenation and nucleophilic substitution reactions. One common approach involves the reaction of cyclopentanecarboxylic acid with methylamine followed by esterification with methanol. The resulting product can be further purified using techniques such as column chromatography or recrystallization to ensure high purity levels suitable for research and industrial applications.
From an environmental perspective, the use of Cyclopentaneacetic acid, 2-amino-, methyl ester is generally considered safe when handled properly. However, like many organic compounds, it should be stored in a well-ventilated area away from heat sources and incompatible materials. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.
In conclusion, Cyclopentaneacetic acid, 2-amino-, methyl ester (CAS No. 1391331-99-9) is a multifunctional compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique structural features make it a valuable intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.
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